4-(2-oxo-1-pyrrolidinyl)-N-[3-(1-piperidinyl)propyl]benzenesulfonamide

• IUPAC Name: 4-(2-oxopyrrolidin-1-yl)-N-(3-piperidin-1-ylpropyl)benzenesulfonamide
• InChI: InChI=1S/C18H27N3O3S/c22-18-6-4-15-21(18)16-7-9-17(10-8-16)25(23,24)19-11-5-14-20-12-2-1-3-13-20/h7-10,19H,1-6,11-15H2
• InChI Key: NHYYQAOKEKCBMW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCCNS(=O)(=O)C2=CC=C(C=C2)N3CCCC3=O
• Molecular Formula: C18H27N3O3S
• Molecular Weight: 365.5 g/mol

Description

4-(2-oxo-1-pyrrolidinyl)-N-[3-(1-piperidinyl)propyl]benzenesulfonamide, commonly known as PPSB, is a small molecule that is widely used in scientific research. It belongs to the class of sulfonamide compounds and is known for its unique pharmacological properties. PPSB has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience.

Mechanism of Action

The mechanism of action of PPSB is not fully understood, but it is believed to act as an inhibitor of various enzymes, including carbonic anhydrase and acetylcholinesterase. PPSB has also been shown to have modulatory effects on the activity of various neurotransmitters, such as dopamine and serotonin.
Biochemical and Physiological Effects:
PPSB has been shown to have a variety of biochemical and physiological effects, including the inhibition of carbonic anhydrase and acetylcholinesterase, the modulation of neurotransmitter activity, and the regulation of ion channels. These effects make PPSB a potential candidate for the development of new drugs for the treatment of various disorders, such as Alzheimer's disease, Parkinson's disease, and schizophrenia.

Advantages and Limitations for Lab Experiments

The advantages of using PPSB in laboratory experiments include its potent inhibitory effects on various enzymes, its modulatory effects on neurotransmitter activity, and its relatively straightforward synthesis method. However, the limitations of using PPSB include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are many potential future directions for the use of PPSB in scientific research. Some possible areas of study include the development of new drugs for the treatment of neurological disorders, the investigation of the role of sulfonamide compounds in enzyme inhibition, and the exploration of PPSB's modulatory effects on neurotransmitter activity. Additionally, further research is needed to fully understand the mechanism of action of PPSB and to determine its potential toxicity in vivo.
Conclusion:
In conclusion, PPSB is a small molecule that has been extensively studied for its potential applications in various fields of scientific research. Its potent inhibitory effects on various enzymes, its modulatory effects on neurotransmitter activity, and its relatively straightforward synthesis method make it a valuable tool for the development of new drugs and the investigation of biochemical and physiological processes. However, further research is needed to fully understand its mechanism of action and to determine its potential toxicity in vivo.

Synthesis Methods

PPSB can be synthesized using a variety of methods, including the reaction of 4-chloro-N-(3-chloropropyl)benzenesulfonamide with pyrrolidin-2-one and piperidine. The resulting product is then purified using various techniques, such as column chromatography, recrystallization, and HPLC. The synthesis of PPSB is relatively straightforward and can be performed using standard laboratory equipment.

Scientific Research Applications

PPSB has been used in a wide range of scientific research applications, including medicinal chemistry, drug discovery, and neuroscience. It has been shown to have potent inhibitory effects on various enzymes, such as carbonic anhydrase and acetylcholinesterase, making it a potential candidate for the development of new drugs. PPSB has also been used to study the role of sulfonamide compounds in the treatment of neurological disorders, such as Alzheimer's disease.